Cas no 50460-00-9 (Ethanone, 1-(4-benzoyl-2-thienyl)-)

Ethanone, 1-(4-benzoyl-2-thienyl)- structure
50460-00-9 structure
Product Name:Ethanone, 1-(4-benzoyl-2-thienyl)-
CAS No:50460-00-9
MF:C13H10O2S
MW:230.282302379608
CID:1572445
PubChem ID:728031
Update Time:2025-04-21

Ethanone, 1-(4-benzoyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-benzoyl-2-thienyl)-
    • 1-(4-benzoylthiophen-2-yl)ethanone
    • 2-acetyl-4-benzoylthiophene
    • DTXSID00352495
    • AKOS003809485
    • 50460-00-9
    • Inchi: 1S/C13H10O2S/c1-9(14)12-7-11(8-16-12)13(15)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: QVCRXOJHGYLCPC-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.0402
  • Monoisotopic Mass: 230.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • PSA: 34.14
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